Cas no 1805319-58-7 (2-(Difluoromethyl)-6-methylpyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid
• CAS No: 1805319-58-7
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4848138
• Update Time: 2025-05-23

2-(Difluoromethyl)-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid

• Inchi： 1S/C9H9F2NO2/c1-5-2-3-6(4-7(13)14)8(12-5)9(10)11/h2-3,9H,4H2,1H3,(H,13,14)
• InChI Key： XBRKVEAPYOKWCJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C)N=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid

Introduction to 2-(Difluoromethyl)-6-methylpyridine-3-acetic Acid (CAS No. 1805319-58-7)

2-(Difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1805319-58-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of both a difluoromethyl group and a carboxylic acid moiety in its structure imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The difluoromethyl group, specifically, is a key feature that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Its incorporation into pharmacophores often improves binding affinity to biological targets, as evidenced by numerous studies demonstrating its utility in the development of novel therapeutic agents. In contrast, the methylpyridine backbone provides a scaffold that is conducive to further functionalization, allowing chemists to explore diverse derivatives with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid in the design of small-molecule inhibitors targeting various disease pathways. For instance, researchers have leveraged its structural framework to develop compounds with potent activity against enzymes involved in cancer metabolism. The carboxylic acid functionality not only serves as a point of attachment for further derivatization but also contributes to hydrogen bonding interactions, which are essential for optimal receptor binding.

One notable application of this compound has been in the synthesis of kinase inhibitors, where the difluoromethyl group plays a pivotal role in modulating enzyme selectivity. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid into lead compounds, researchers have been able to generate highly selective inhibitors with improved pharmacokinetic profiles.

The agrochemical sector has also benefited from the versatility of this compound. Its structural motifs are reminiscent of natural products that exhibit herbicidal and pesticidal properties. By modifying the substituents on the pyridine ring and the acetic acid side chain, scientists have developed novel agrochemicals that offer enhanced efficacy against resistant strains of weeds and pests while maintaining environmental safety.

In terms of synthetic methodologies, 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid serves as a versatile building block for constructing more complex molecules. The availability of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling reactions. These synthetic pathways have enabled the rapid assembly of libraries of derivatives for high-throughput screening, accelerating the discovery process.

The compound's stability under various conditions makes it an attractive candidate for industrial applications as well. Its resistance to hydrolysis and oxidation ensures that it remains viable throughout multi-step synthetic processes, reducing waste and improving yield. Furthermore, its compatibility with standard laboratory equipment simplifies handling and purification procedures.

From a regulatory perspective, 2-(Difluoromethyl)-6-methylpyridine-3-acetic acid has been thoroughly evaluated for safety and environmental impact. Its low toxicity profile and minimal persistence in ecosystems align with modern green chemistry principles. Regulatory agencies have recognized its potential as a safe and effective intermediate in pharmaceutical manufacturing processes.

The future prospects for this compound are promising, with ongoing research exploring new applications in drug discovery and material science. Innovations such as computational modeling and machine learning are being employed to predict novel derivatives with enhanced properties. These computational tools complement traditional experimental approaches by providing rapid insights into molecular interactions and reactivity.

In conclusion,2-(Difluoromethyl)-6-methylpyridine-3-acetic acid (CAS No. 1805319-58-7) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features offer unparalleled flexibility for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in advancing both pharmaceuticals and agrochemicals is set to grow even further.